Cas no 2172033-39-3 (3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2172033-39-3
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 6056028
• PubChem ID: 165520959
• Update Time: 2025-06-08

3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde
• EN300-1292844
• 2172033-39-3

• Inchi： 1S/C12H11N3O/c16-8-10-11(2-1-5-13-10)15-7-6-14-12(15)9-3-4-9/h1-2,5-9H,3-4H2
• InChI Key： YEUYWWFHJXGNME-UHFFFAOYSA-N
• SMILES： O=CC1C(=CC=CN=1)N1C=CN=C1C1CC1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.8Ų

Additional information on 3-(2-cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde

3-(2-Cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde: A Promising Compound in Medicinal Chemistry

3-(2-Cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde, with the CAS number 2172033-39-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazole derivatives and pyridine aldehydes, which are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 3-(2-Cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde is characterized by a cyclopropyl group attached to an imidazole ring, which is further linked to a pyridine ring with a formyl group at the 2-position. This intricate arrangement of functional groups imparts the compound with a high degree of chemical reactivity and biological activity. Recent studies have highlighted the importance of such structural motifs in the development of new therapeutic agents.

In the context of medicinal chemistry, 3-(2-Cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. These findings suggest that 3-(2-Cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde could be a valuable candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-(2-Cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde has also demonstrated promising anti-cancer properties. Research has indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings have led to further investigations into the potential use of 3-(2-Cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde as a chemotherapeutic agent.

The neuroprotective effects of 3-(2-Cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde have also been explored in recent studies. In models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, this compound has shown the ability to protect neurons from oxidative stress and prevent the aggregation of toxic protein species. These neuroprotective properties make it a promising candidate for the development of new therapies for neurodegenerative disorders.

In addition to its biological activities, the synthetic accessibility of 3-(2-Cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde is another factor that contributes to its appeal as a lead compound. The synthesis of this compound can be achieved through well-established methods in organic chemistry, making it feasible for large-scale production and further optimization. This synthetic flexibility allows researchers to explore various structural modifications to enhance its pharmacological properties and improve its drug-like characteristics.

The potential applications of 3-(2-Cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde extend beyond its direct therapeutic use. It can serve as a valuable tool in chemical biology research, providing insights into the mechanisms underlying various biological processes. For example, its ability to modulate specific signaling pathways makes it useful for studying cellular responses to stress and disease states.

In conclusion, 3-(2-Cyclopropyl-1H-imidazol-1-yl)pyridine-2-carbaldehyde, with CAS number 2172033-39-3, represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of new drugs for various diseases.